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Compound of Interest

Compound Name:
Methyl 2-(N-

methylformamido)acetate

Cat. No.: B1596403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methyl 2-(N-methylformamido)acetate, also known by its synonyms N-formylsarcosine

methyl ester and methyl N-formyl-N-methylglycinate, is a derivative of the amino acid

sarcosine. While not as extensively documented in mainstream organic synthesis literature as

other common building blocks, its structure lends itself to potential applications in medicinal

chemistry, peptide synthesis, and as a reference standard in drug development. This document

provides an overview of its synthesis, potential applications, and relevant protocols.

Chemical Properties and Structure
Methyl 2-(N-methylformamido)acetate is a liquid at room temperature with a molecular

weight of 131.13 g/mol . Its structure features a methyl ester, a tertiary amide (N-

methylformamide), and an acetate backbone. The presence of these functional groups dictates

its reactivity and potential synthetic utility.

Table 1: Physicochemical Properties of Methyl 2-(N-methylformamido)acetate
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Property Value Reference

Molecular Formula C₅H₉NO₃ [1]

Molecular Weight 131.13 g/mol [1]

CAS Number 68892-06-8 [1]

Appearance Liquid [2]

Boiling Point 246.9°C at 760 mmHg [3]

Density 1.1 g/cm³ [3]

Synthesis Protocol
A detailed experimental protocol for the synthesis of Methyl 2-(N-methylformamido)acetate is

not readily available in the reviewed literature. However, a reliable procedure for its

corresponding ethyl ester, ethyl N-formyl-N-methylglycinate, has been reported and can be

adapted for the synthesis of the methyl ester. The following protocol is based on the formylation

of the parent amino acid ester.

2.1. Synthesis of Methyl 2-(N-methylformamido)acetate from Sarcosine Methyl Ester

Hydrochloride

This protocol describes the N-formylation of sarcosine methyl ester hydrochloride using methyl

formate as the formylating agent and potassium carbonate as the base.

Experimental Protocol:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, add sarcosine

methyl ester hydrochloride and suspend it in a mixture of methanol and methyl formate.

Base Addition: While stirring vigorously, add potassium carbonate to the suspension at room

temperature.

Reaction: Continue stirring the suspension at room temperature overnight. The progress of

the reaction can be monitored by Thin Layer Chromatography (TLC).
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Work-up:

Filter the reaction mixture to remove the inorganic salts.

Wash the precipitate with methanol.

Combine the filtrates and concentrate under reduced pressure using a rotary evaporator.

Extraction:

Dissolve the residue in a minimal amount of water.

Extract the aqueous solution with a suitable organic solvent, such as ethyl acetate (4 x

200 mL).

Drying and Concentration:

Combine the organic layers and dry over anhydrous magnesium sulfate (MgSO₄).

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the final

product, Methyl 2-(N-methylformamido)acetate, as a liquid.

Table 2: Reagents and Stoichiometry for the Synthesis of Methyl 2-(N-
methylformamido)acetate

Reagent Molar Equiv.
Molecular Weight (
g/mol )

Amount (for 0.1
mol scale)

Sarcosine methyl

ester HCl
1.0 139.58 13.96 g

Methyl Formate ~6.5 60.05 ~65 mL

Methanol - 32.04 200 mL

Potassium Carbonate 1.5 138.21 20.73 g

Note: The stoichiometry for methyl formate and methanol is adapted from the protocol for the

ethyl ester and may require optimization.[4]
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Caption: Synthetic workflow for Methyl 2-(N-methylformamido)acetate.

Applications in Organic Synthesis
While specific, high-yield applications of Methyl 2-(N-methylformamido)acetate are not

widely reported, its structure suggests several potential uses, particularly in the realm of

medicinal chemistry and drug development.

3.1. Building Block in Medicinal Chemistry

The parent compound, sarcosine methyl ester, is utilized as a building block in the synthesis of

complex organic molecules, including new drug candidates for neurological disorders.[5] By

analogy, Methyl 2-(N-methylformamido)acetate can serve as a precursor for introducing an

N-formyl-N-methylglycine moiety into a target molecule. The N-formyl group can be a key

pharmacophoric feature or a protecting group that is removed or transformed in a later

synthetic step.

3.2. Precursor for Heterocyclic Synthesis

Amino acid esters are common starting materials for the synthesis of various N-heterocycles.

While no specific examples utilizing Methyl 2-(N-methylformamido)acetate were identified, its

functional groups could potentially participate in cyclization reactions to form substituted

piperazines, morpholines, or other heterocyclic systems.

3.3. Role in Peptide Chemistry

N-methylation of amino acids is a strategy to enhance the bioavailability and in vivo half-life of

synthetic peptides.[6] Although the N-formyl group is not a standard protecting group in modern

solid-phase peptide synthesis (SPPS), N-formylsarcosine methyl ester could be used in

solution-phase peptide synthesis or for the synthesis of specialized peptide analogs where the

N-formyl group is a desired final modification.

3.4. Reference Standard in Drug Stability and Metabolite Studies

N-formylation of secondary amine drugs has been observed as a degradation pathway in

pharmaceutical formulations.[7][8] For instance, N-formyl impurities have been identified in

drugs like varenicline and linagliptin.[7][9] Therefore, Methyl 2-(N-methylformamido)acetate
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can be synthesized and used as a reference standard for the identification and quantification of

potential N-formylated metabolites or degradation products of sarcosine-containing drugs or

peptides.

Caption: Potential applications of Methyl 2-(N-methylformamido)acetate.

Conclusion
Methyl 2-(N-methylformamido)acetate is a specialized chemical entity with potential, though

not yet widely explored, applications in organic synthesis. Its most immediate and practical use

appears to be as a building block in medicinal chemistry and as a crucial reference standard in

the pharmaceutical industry for monitoring drug degradation and metabolism. The provided

synthesis protocol, adapted from a reliable source, offers a pathway for its preparation in a

laboratory setting. Further research into the reactivity of this compound could unveil novel

synthetic methodologies and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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